Cas no 524713-43-7 (1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene
• CAS No: 524713-43-7
• MF: C₁₅H₁₅BrO₃
• MW: 323.181803941727
• CID: 1089973
• PubChem ID: 11045527
• Update Time: 2025-06-23

1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene
• 1-bromo-2,5-dimethoxy-4-phenylmethoxybenzene
• Benzene, 1-bromo-2,5-dimethoxy-4-(phenylmethoxy)-
• AK141916
• SureCN1318112
• 524713-43-7
• 1-Benzyloxy-4-bromo-2,5-dimethoxybenzene
• DTXSID60453199
• MFCD06797588
• A1-00588
• GKSZUUGCKYUQMN-UHFFFAOYSA-N
• SCHEMBL1318112

• Inchi： 1S/C15H15BrO3/c1-17-13-9-15(14(18-2)8-12(13)16)19-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： GKSZUUGCKYUQMN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 322.02000
• Monoisotopic Mass: 322.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 4.04530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene

Introduction to 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene (CAS No. 524713-43-7)

1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 524713-43-7, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a benzyloxy substituent at the para position relative to a bromine atom on a dimethoxybenzene core, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of both bromine and methoxy groups makes it a versatile intermediate for further functionalization, enabling the development of novel bioactive molecules.

The 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene structure is characterized by its aromaticity and the electron-donating effects of the methoxy groups, which can influence reactivity and binding properties. Such features are particularly relevant in the design of pharmacophores targeting various biological pathways. Recent advancements in drug discovery have highlighted the importance of molecules with multiple substituents that can modulate electronic and steric properties, making compounds like 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene valuable candidates for further exploration.

In the context of modern pharmaceutical research, the CAS No. 524713-43-7 compound serves as a building block for synthesizing more complex derivatives. The benzyloxy group, for instance, can be easily removed or modified through various chemical transformations, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is crucial in medicinal chemistry, where subtle changes in structure can lead to significant differences in biological activity.

One of the most compelling aspects of 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene is its potential in developing novel therapeutic agents. The bromine atom at the 4-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures. These types of reactions are fundamental in creating intricate molecular architectures that often exhibit enhanced pharmacological properties. Furthermore, the dimethoxy substituents can improve solubility and metabolic stability, key factors in drug design.

Recent studies have demonstrated the utility of 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene in synthesizing molecules with anti-inflammatory and anticancer properties. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The ability to modify both the benzyloxy and bromine positions allows for fine-tuning of these interactions, leading to compounds with improved selectivity and efficacy. Such findings underscore the importance of CAS No. 524713-43-7 as a precursor in drug discovery efforts.

The synthesis of 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene itself is an intriguing challenge due to its structural features. Traditional methods often involve multi-step sequences starting from readily available aromatic precursors. For instance, one approach could involve bromination followed by methylation at specific positions, followed by benzylation at the desired site. Advances in catalytic systems have also enabled more efficient synthetic routes, reducing reaction times and improving yields.

In addition to its pharmaceutical applications, 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene has potential uses in materials science and agrochemical research. Its aromatic nature and functional groups make it a suitable candidate for developing organic semiconductors or as an intermediate in crop protection agents. The versatility of this compound highlights its broad utility across multiple scientific disciplines.

The regulatory landscape surrounding compounds like 1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene is also an important consideration. While not classified as a hazardous material or subject to strict controls under current regulations, proper handling and documentation are essential when used in research settings. Compliance with safety protocols ensures that researchers can work with this compound effectively while minimizing risks.

Future directions for research on CAS No. 524713-43-7 may include exploring its role in drug development through computational modeling and high-throughput screening techniques. These approaches can accelerate the discovery process by rapidly evaluating large libraries of derivatives for biological activity. Additionally, investigating new synthetic methodologies could further optimize production processes and reduce costs associated with obtaining this valuable intermediate.

In conclusion,1-(Benzyloxy)-4-bromo-2,5-dimethoxybenzene (CAS No. 524713-43-7) is a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structural features make it an excellent starting point for developing novel bioactive molecules while also serving as a platform for innovative synthetic strategies. As research continues to evolve,CAS No 524713-43-7 will undoubtedly remain a key player in advancing scientific knowledge and technological applications.